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Compound of Interest

Compound Name: (R)-1-(3-Fluorophenyl)ethanol

Cat. No.: B142826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability, suppliers, and key technical data for (R)-1-(3-Fluorophenyl)ethanol. It is intended

to serve as a valuable resource for researchers, scientists, and professionals involved in drug

development and other chemical synthesis applications where this chiral alcohol is a critical

building block.

Commercial Availability and Suppliers
(R)-1-(3-Fluorophenyl)ethanol is readily available from a variety of chemical suppliers,

ranging from laboratory scale to bulk quantities. The table below summarizes key information

from several prominent suppliers. Please note that purity, enantiomeric excess (e.e.), and

pricing are subject to change and should be confirmed with the respective supplier.
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Supplier Product Code Purity
Enantiomeric
Excess (e.e.)

Available
Quantities

SynQuest

Laboratories, Inc.
2602-3-R3 - - Inquire

Sigma-Aldrich SY3H9A7BEC05 97% - Inquire

Apollo Scientific

Ltd
- - - Inquire

Key Organics Ltd - - - Inquire

Takasago

International

Corp

- - - Inquire[1]

BLD Pharm 402-63-1 - - Inquire[2]

GlobalChemMall - - - Inquire[3]

Chem-Index 402-63-1 - - Inquire[4]

Data compiled from publicly available information on supplier websites. Purity and e.e. values

may vary by batch and should be confirmed with a certificate of analysis.

Physicochemical Properties
A summary of the key physicochemical properties of 1-(3-Fluorophenyl)ethanol is provided in

the table below. This data is essential for handling, storage, and reaction setup.
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Property Value Reference

CAS Number
126534-33-6 (for R-

enantiomer)
[5]

Molecular Formula C8H9FO [5]

Molecular Weight 140.16 g/mol

Appearance Colorless to pale yellow liquid [6]

Boiling Point 187-189 °C [6]

Density - -

Refractive Index - -

Solubility

Soluble in organic solvents

(e.g., ethanol, acetone), limited

solubility in water.

[6]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

sealed container.

[5]

Experimental Protocols
The following sections provide detailed methodologies for the synthesis, purification, and

analysis of (R)-1-(3-Fluorophenyl)ethanol, based on established chemical literature for similar

chiral alcohols.

Asymmetric Synthesis via Enzymatic Reduction
The enantioselective synthesis of (R)-1-(3-Fluorophenyl)ethanol can be effectively achieved

through the asymmetric reduction of the corresponding ketone, 3'-fluoroacetophenone, using a

biocatalyst. This method is often preferred due to its high stereoselectivity and mild reaction

conditions.[7][8][9][10]

Materials:

3'-Fluoroacetophenone
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Carbonyl reductase enzyme (or whole-cell equivalent)

NAD(P)H cofactor

Co-substrate for cofactor regeneration (e.g., isopropanol, glucose)

Buffer solution (e.g., phosphate buffer, pH 7.0)

Organic solvent for extraction (e.g., ethyl acetate)

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

In a temperature-controlled reaction vessel, prepare a buffered solution (e.g., 100 mM

phosphate buffer, pH 7.0).

Add the carbonyl reductase enzyme or whole-cell biocatalyst to the buffer.

Introduce the cofactor (NAD(P)H) and the co-substrate for regeneration.

Dissolve 3'-fluoroacetophenone in a minimal amount of a water-miscible co-solvent (if

necessary) and add it to the reaction mixture.

Maintain the reaction at a constant temperature (typically 25-37 °C) with gentle agitation.

Monitor the progress of the reaction by analytical techniques such as chiral HPLC or GC to

determine the conversion and enantiomeric excess.

Upon completion, extract the product from the aqueous phase using an organic solvent (e.g.,

ethyl acetate).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to obtain the crude (R)-1-(3-Fluorophenyl)ethanol.
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Asymmetric Synthesis Workflow

Start: Prepare Reaction Mixture

Add Biocatalyst (Carbonyl Reductase)

Add Cofactor (NADPH) & Co-substrate

Add Substrate (3'-Fluoroacetophenone)

Incubate at Controlled Temperature

Monitor Reaction Progress (HPLC/GC)

Product Extraction (Ethyl Acetate)

Dry and Concentrate

End: Crude (R)-1-(3-Fluorophenyl)ethanol
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Overall Process Flow

Asymmetric Synthesis Purification
(Chromatography/Recrystallization)

Analysis
(Chiral HPLC, NMR) Pure (R)-1-(3-Fluorophenyl)ethanol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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